Cas no 823222-22-6 (3-Bromo-5-chloro-2-(trifluoromethyl)pyridine)

• Product Name: 3-Bromo-5-chloro-2-(trifluoromethyl)pyridine
• CAS No: 823222-22-6
• MF: C₆H₂BrClF₃N
• MW: 260.438990116119
• MDL: MFCD11847355
• CID: 694355
• PubChem ID: 53417468
• Update Time: 2025-10-29

3-Bromo-5-chloro-2-(trifluoromethyl)pyridine Chemical and Physical Properties

Names and Identifiers

• 3-Bromo-5-chloro-2-(trifluoromethyl)pyridine
• 3-Bromo-5-chloro-2-trifluoromethyl-pyridine
• Pyridine, 3-bromo-5-chloro-2-(trifluoromethyl)-
• DTXSID20697355
• AMY26087
• SCHEMBL2260139
• AKOS016006789
• CS-0312640
• MFCD11847355
• A850315
• 823222-22-6
• AS-41336
• YHB22222
• 3-Bromo-5-chloro-2-(trifluoromethyl)pyridine, 98%
• DB-339226

• MDL： MFCD11847355
• Inchi： 1S/C6H2BrClF3N/c7-4-1-3(8)2-12-5(4)6(9,10)11/h1-2H
• InChI Key： BWXSEIVHZVWQFZ-UHFFFAOYSA-N
• SMILES： BrC1=CC(=CN=C1C(F)(F)F)Cl

Computed Properties

• Exact Mass: 258.90100
• Monoisotopic Mass: 258.90112g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 163
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 12.9Ų

Experimental Properties

• PSA: 12.89000
• LogP: 3.51630

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Halopyridines Polyhalopyridines

Additional information on 3-Bromo-5-chloro-2-(trifluoromethyl)pyridine

3-Bromo-5-chloro-2-(trifluoromethyl)pyridine (CAS No. 823222-22-6): Properties, Applications, and Market Insights

3-Bromo-5-chloro-2-(trifluoromethyl)pyridine (CAS No. 823222-22-6) is a halogenated pyridine derivative that has gained significant attention in the pharmaceutical and agrochemical industries. This compound, often referred to as 3-bromo-5-chloro-2-trifluoromethylpyridine, is a versatile building block in organic synthesis due to its unique electronic and steric properties. The presence of bromine, chlorine, and trifluoromethyl groups on the pyridine ring makes it a valuable intermediate for the development of novel bioactive molecules.

The molecular formula of 3-Bromo-5-chloro-2-(trifluoromethyl)pyridine is C₆H₂BrClF₃N, with a molecular weight of 260.44 g/mol. Its chemical structure features a pyridine core substituted with bromine at the 3-position, chlorine at the 5-position, and a trifluoromethyl group at the 2-position. This arrangement contributes to its high reactivity in cross-coupling reactions, nucleophilic substitutions, and other transformations commonly used in medicinal chemistry.

One of the key applications of 3-bromo-5-chloro-2-trifluoromethylpyridine is in the synthesis of pharmaceutical intermediates. Researchers have utilized this compound in the development of potential drug candidates targeting various diseases, including central nervous system disorders and infectious diseases. The trifluoromethyl group, in particular, is known to enhance the metabolic stability and bioavailability of drug molecules, making this compound particularly valuable in modern drug discovery.

In the agrochemical sector, 3-Bromo-5-chloro-2-(trifluoromethyl)pyridine serves as a precursor for the synthesis of novel pesticides and herbicides. The combination of halogen atoms and the trifluoromethyl group can impart unique biological activities to the final products, such as improved pest control efficacy and environmental persistence. This has led to increased demand for this intermediate in recent years.

The synthesis of 3-bromo-5-chloro-2-trifluoromethylpyridine typically involves multi-step processes starting from commercially available pyridine derivatives. Modern synthetic approaches often employ transition metal-catalyzed reactions to introduce the various substituents in a regioselective manner. The compound's purity is crucial for its applications, and advanced analytical techniques like HPLC and GC-MS are commonly used for quality control.

From a market perspective, the demand for 3-Bromo-5-chloro-2-(trifluoromethyl)pyridine has been steadily increasing, particularly in regions with strong pharmaceutical and agrochemical industries such as North America, Europe, and Asia. The compound's CAS number, 823222-22-6, serves as an important identifier for procurement and regulatory purposes. Current research trends indicate growing interest in developing more efficient and sustainable synthetic routes for this valuable intermediate.

Environmental and safety considerations are important when working with 3-bromo-5-chloro-2-trifluoromethylpyridine. While not classified as highly hazardous, proper handling procedures should be followed, including the use of personal protective equipment and adequate ventilation. The compound should be stored in cool, dry conditions away from incompatible materials.

Recent advancements in synthetic chemistry have opened new possibilities for modifying the 3-Bromo-5-chloro-2-(trifluoromethyl)pyridine structure. Researchers are exploring its potential in materials science, particularly in the development of specialty polymers and electronic materials. The electron-withdrawing nature of its substituents makes it interesting for applications in organic electronics and photovoltaic materials.

For researchers and industry professionals seeking information about 3-bromo-5-chloro-2-trifluoromethylpyridine, common search queries include its synthetic methods, spectroscopic data, commercial availability, and specific applications in drug discovery. The compound's unique combination of substituents makes it a frequent subject of scientific publications and patent applications in recent years.

Quality standards for 3-Bromo-5-chloro-2-(trifluoromethyl)pyridine vary depending on its intended use. Pharmaceutical-grade material typically requires higher purity levels (often >98%) compared to material used in agrochemical applications. Analytical certificates should include information about residual solvents, heavy metal content, and other potential impurities.

Future research directions for 3-bromo-5-chloro-2-trifluoromethylpyridine may include the development of greener synthetic methods, exploration of new catalytic systems for its functionalization, and investigation of its potential in emerging fields like metal-organic frameworks (MOFs) or covalent organic frameworks (COFs). Its structural features make it a promising candidate for these advanced materials.

In conclusion, 3-Bromo-5-chloro-2-(trifluoromethyl)pyridine (CAS No. 823222-22-6) represents an important chemical building block with diverse applications across multiple industries. Its unique combination of substituents offers numerous possibilities for chemical transformations, making it a valuable tool for researchers in medicinal chemistry, agrochemical development, and materials science. As synthetic methodologies continue to advance, the utility of this compound is likely to expand further in the coming years.